Cas no 2228151-38-8 (2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine
• CAS No: 2228151-38-8
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6363018
• PubChem ID: 165968173
• Update Time: 2025-05-21

2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine
• 2-[1-(3-tert-butylphenyl)cyclopropyl]ethan-1-amine
• 2228151-38-8
• EN300-1765755

• Inchi： 1S/C15H23N/c1-14(2,3)12-5-4-6-13(11-12)15(7-8-15)9-10-16/h4-6,11H,7-10,16H2,1-3H3
• InChI Key： MDTOJJNTZFWBRA-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC=C(C(C)(C)C)C=2)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine

Comprehensive Guide to 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine (CAS No. 2228151-38-8): Properties, Applications, and Market Insights

2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine (CAS No. 2228151-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropylamine derivative features a unique structural framework, combining a tert-butylphenyl group with a cyclopropyl ring, which contributes to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly exploring this compound due to its promising role in drug discovery and material science.

The molecular structure of 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine includes a tert-butyl substituent on the phenyl ring, which enhances its steric and electronic properties. This modification is particularly valuable in medicinal chemistry, where such groups are known to improve metabolic stability and binding affinity. The cyclopropyl moiety further adds to the compound's rigidity, making it a candidate for designing bioactive molecules with enhanced selectivity.

One of the most searched questions about 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine is its potential applications in central nervous system (CNS) drug development. Recent studies suggest that cyclopropylamine derivatives like this compound may interact with neurotransmitter systems, offering avenues for treating neurological disorders. Additionally, its tert-butylphenyl group could play a role in modulating lipophilicity, a critical factor in blood-brain barrier penetration.

In the agrochemical sector, 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine is being investigated for its potential as a plant growth regulator or pesticide intermediate. The compound's structural features align with trends in sustainable agriculture, where researchers seek eco-friendly alternatives with minimal environmental impact. Its stability under various conditions makes it a viable candidate for formulation development.

The synthesis of 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine typically involves multi-step organic reactions, including cyclopropanation and amine functionalization. Advanced techniques like catalyzed cross-coupling and asymmetric synthesis are often employed to achieve high yields and enantiomeric purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's growing relevance in synthetic chemistry.

Market trends indicate rising demand for 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine, driven by its versatility in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial clients. Regulatory compliance and quality control remain top priorities, ensuring the compound's safe handling and application across sectors.

For researchers exploring 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine, understanding its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) is essential for characterization. Peer-reviewed journals and technical databases often highlight these analytical details, aiding in compound identification and purity assessment. Collaborative efforts between academia and industry continue to expand the knowledge base around this promising molecule.

In conclusion, 2-1-(3-tert-butylphenyl)cyclopropylethan-1-amine (CAS No. 2228151-38-8) represents a compelling area of study in modern chemistry. Its unique structure, coupled with diverse applications in drug discovery and agrochemical innovation, positions it as a valuable asset for scientific and industrial advancements. As research progresses, this compound is likely to play an increasingly prominent role in addressing global challenges in health and sustainability.